Cas no 167550-55-2 (tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
• CAS No: 167550-55-2
• MF: C₁₃H₁₈INO₃
• MW: 363.19139623642
• CID: 5619015
• PubChem ID: 57291941
• Update Time: 2025-10-29

tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28300097
• 167550-55-2
• RUPNSYNDFHYNAU-JTQLQIEISA-N
• tert-butyl 3-iodo-L-tyrosinate
• SCHEMBL7266117
• tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
• L-Tyrosine, 3-iodo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18INO3/c1-13(2,3)18-12(17)10(15)7-8-4-5-11(16)9(14)6-8/h4-6,10,16H,7,15H2,1-3H3/t10-/m0/s1
• InChI Key： RUPNSYNDFHYNAU-JTQLQIEISA-N
• SMILES： IC1=C(C=CC(=C1)C[C@@H](C(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 363.03314g/mol
• Monoisotopic Mass: 363.03314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±42.0 °C(Predicted)
• pka: 8.39±0.20(Predicted)

Additional information on tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate

tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate (CAS No. 167550-55-2)

The compound tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate, identified by the CAS registry number CAS 167550-55-2, is a highly specialized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in the development of bioactive molecules and advanced materials.

The molecular structure of tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate consists of a propanoate backbone with a tert-butyl ester group, an amino group at the second carbon, and a substituted phenyl ring at the third carbon. The phenyl ring is further substituted with a hydroxyl group at the fourth position and an iodine atom at the third position, introducing both electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the hydroxyl and amino groups provides opportunities for hydrogen bonding, while the iodine substituent introduces halogen bonding capabilities, both of which are critical for molecular recognition in biological systems. Researchers have utilized this compound as a building block in the synthesis of complex molecules with tailored pharmacokinetic properties.

In terms of synthesis, tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate is typically prepared through multi-step organic reactions involving nucleophilic substitutions, esterifications, and stereoselective reductions. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess during the synthesis process, ensuring the compound's optical purity. This has been particularly important for applications in asymmetric catalysis and enantioselective drug design.

The compound's stability under various reaction conditions has also been a focus of recent investigations. Studies have demonstrated that while it exhibits good thermal stability, its reactivity can be modulated by adjusting pH levels or incorporating specific solvent systems. These findings have expanded its utility in both laboratory settings and industrial-scale production processes.

In conclusion, tert-butyl (2S)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate (CAS No. 167550-55-2) stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, coupled with its versatile functional groups, continues to make it an indispensable component in the creation of innovative chemical entities with promising therapeutic applications.